Cas no 1804868-55-0 (3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine
• CAS No: 1804868-55-0
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 4803950
• Update Time: 2025-06-08

3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine

• Inchi： 1S/C9H10BrF2NO/c1-5-7(14-2)3-6(4-10)8(13-5)9(11)12/h3,9H,4H2,1-2H3
• InChI Key： JVEZNMKLXDIWHD-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C)N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS No. 1804868-55-0)

3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine, identified by its CAS number 1804868-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological properties. The presence of multiple functional groups, including a bromomethyl substituent, a difluoromethyl group, a methoxy moiety, and a methyl group, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The bromomethyl group at the 3-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This feature is particularly valuable in drug discovery pipelines, where such intermediates serve as building blocks for the development of novel therapeutic agents. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a common modification in modern medicinal chemistry.

The methoxy and methyl substituents contribute to the overall electronic and steric properties of the molecule, influencing its reactivity and biological interactions. These structural elements are often strategically incorporated to optimize pharmacokinetic profiles and target specificity. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Recent advancements in computational chemistry and drug design have highlighted the importance of understanding the three-dimensional structure-activity relationships (SAR) of pyridine-based compounds. Studies have demonstrated that subtle modifications in the substitution pattern can significantly alter the biological potency and selectivity of these molecules. For instance, computational modeling has been used to predict how changes in electronic distribution influenced by substituents like difluoromethyl can enhance binding to biological targets.

In the context of current research, 3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine has been explored as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in oncology research. The ability to introduce diverse functional groups into this scaffold allows for fine-tuning of interactions with specific kinase domains. Preliminary studies have shown promising results in developing inhibitors with improved efficacy and reduced side effects compared to existing therapies.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms, particularly in the form of difluoromethyl groups, has been associated with enhanced lipophilicity, metabolic stability, and binding affinity. This has led to numerous fluorinated drug candidates entering clinical trials over the past decade. The compound under discussion leverages these advantages by integrating a difluoromethyl group at the 2-position of the pyridine ring, positioning it as a valuable precursor for designing next-generation therapeutics.

Furthermore, the presence of both electrophilic (e.g., bromomethyl) and electron-withdrawing (e.g., difluoromethyl) groups provides a unique balance that can be exploited in multi-step synthetic routes. This dual functionality allows chemists to selectively introduce other pharmacophores while maintaining structural integrity. Such versatility is crucial in drug development pipelines where rapid iteration and optimization are often required.

From a synthetic chemistry perspective, this compound exemplifies the importance of strategic functional group placement. The combination of a reactive bromomethyl site with electron-deficient moieties like the difluoromethyl group enables diverse synthetic transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl moieties at various positions around the pyridine core. Such modifications are commonly used to enhance bioavailability and target engagement.

Recent publications have highlighted novel applications of pyridine derivatives in addressing unmet medical needs. Researchers have reported on using analogs of this compound as scaffolds for developing treatments against resistant bacterial strains. The structural features present in this molecule allow for interactions with bacterial enzymes or receptors that are distinct from those targeted by conventional antibiotics. This opens up new avenues for combating antibiotic resistance through innovative chemical entities.

The pharmaceutical industry continues to invest heavily in exploring new chemical spaces for drug discovery. Pyridine-based compounds remain at the forefront due to their proven track record in producing successful drugs across multiple therapeutic areas. The specific combination of substituents found in 3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS No. 1804868-55-0) makes it an attractive candidate for further investigation.

In conclusion,3-(Bromomethyl)-2-(difluoromethyl)-5-methoxy-6-methylpyridine represents a promising intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic possibilities and biological applications, particularly in kinase inhibition and antibiotic development. As computational methods advance and our understanding deepens, this compound is likely to play an increasingly important role in future drug discovery efforts.